Cas no 2171730-58-6 (4-(2-bromo-5-methylphenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(2-bromo-5-methylphenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171730-58-6
• MF: C₂₇H₂₅BrN₂O₅
• MW: 537.401806592941
• CID: 6592801
• PubChem ID: 165815497
• Update Time: 2025-05-19

4-(2-bromo-5-methylphenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromo-5-methylphenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• EN300-1484156
• 4-[(2-bromo-5-methylphenyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• 2171730-58-6

• Inchi： 1S/C27H25BrN2O5/c1-16-10-11-22(28)24(14-16)29-26(33)23(12-13-25(31)32)30-27(34)35-15-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-11,14,21,23H,12-13,15H2,1H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： HINIOWRJFGAAGI-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C=C1NC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 536.09468g/mol
• Monoisotopic Mass: 536.09468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 4-(2-bromo-5-methylphenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Introduction to 4-(2-bromo-5-methylphenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic Acid (CAS No. 2171730-58-6)

4-(2-bromo-5-methylphenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2171730-58-6, is characterized by its complex molecular structure, which includes multiple functional groups that contribute to its unique chemical properties and potential biological activities. The presence of a 2-bromo-5-methylphenyl moiety and a 9H-fluoren-9-ylmethoxycarbonyl group makes this compound particularly intriguing for researchers exploring novel therapeutic agents.

The synthesis of such intricate molecules often requires meticulous planning and precise execution. The core structure of 4-(2-bromo-5-methylphenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid consists of a butanoic acid backbone, which is modified at both ends with distinct functional groups. The carbamoyl group attached to the 2-bromo-5-methylphenyl ring introduces a polar, amide-like character to the molecule, while the 9H-fluoren-9-ylmethoxycarbonyl group adds a bulky, aromatic component. These modifications not only influence the compound's solubility and stability but also play a crucial role in determining its interactions with biological targets.

In recent years, there has been growing interest in developing small molecule inhibitors that target specific enzymes and receptors involved in various diseases. The structural features of 4-(2-bromo-5-methylphenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid make it a promising candidate for such applications. For instance, the 2-bromo-5-methylphenyl moiety is known to interact with certain protein binding sites, while the 9H-fluoren-9-ylmethoxycarbonyl group can enhance binding affinity through hydrophobic interactions. These characteristics have led researchers to investigate its potential as an inhibitor of kinases, proteases, and other enzymes implicated in cancer and inflammatory diseases.

The pharmacological activity of 4-(2-bromo-5-methylphenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid has been explored in several preclinical studies. One notable area of research involves its interaction with cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. Studies have shown that compounds with similar structural motifs can modulate CDK activity, leading to cell cycle arrest and apoptosis in cancer cell lines. The presence of the carbamoyl and fluorenylmethoxycarbonyl groups in this compound may contribute to its ability to inhibit CDKs by competing with natural substrates or by inducing conformational changes in the enzyme.

In addition to its potential as a CDK inhibitor, 4-(2-bromo-5-methylphenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid has also been investigated for its anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including arthritis, cardiovascular disorders, and neurodegenerative conditions. Researchers have hypothesized that by targeting specific inflammatory pathways, this compound could mitigate inflammatory responses and alleviate associated symptoms. Preliminary studies suggest that it may interact with transcription factors and signaling molecules involved in inflammation, thereby reducing the production of pro-inflammatory cytokines.

The development of novel pharmaceuticals often involves optimizing synthetic routes to improve yield, purity, and scalability. The synthesis of 4-(2-bromo-5-methylphenyl)carbamoyl-4-({(9H-fluoren-9-ylmethoxycarbonyl}amino)butanoic acid requires careful consideration of reaction conditions and reagent selection. Advanced techniques such as palladium-catalyzed cross-coupling reactions and protecting group strategies are commonly employed to construct the complex framework of this molecule. By leveraging these methodologies, chemists can achieve high levels of selectivity and efficiency in the synthesis process.

The analytical characterization of this compound is equally important to ensure its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm the molecular structure and assess impurities. These analytical methods provide valuable insights into the compound's chemical behavior and help ensure that it meets stringent quality standards for further biological evaluation.

In conclusion, 4-(2-bromo-octadecanophenol)-3-carboxylic acid is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for developing drugs targeting various diseases. As research continues to uncover new therapeutic applications, compounds like this will play a crucial role in advancing medical treatments and improving patient outcomes.